Cas no 28973-67-3 (19-Norlanosta-1,5-diene-3,11,22-trione,25-(acetyloxy)-2,16,20-trihydroxy-9-methyl-, (9b,10a,16a)-)

• Product Name: 19-Norlanosta-1,5-diene-3,11,22-trione,25-(acetyloxy)-2,16,20-trihydroxy-9-methyl-, (9b,10a,16a)-
• CAS No: 28973-67-3
• MF: C₃₂H₄₆O₈
• MW: 558.702850818634
• CID: 278437
• PubChem ID: 21577087
• Update Time: 2025-04-19

19-Norlanosta-1,5-diene-3,11,22-trione,25-(acetyloxy)-2,16,20-trihydroxy-9-methyl-, (9b,10a,16a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norlanosta-1,5-diene-3,11,22-trione,25-(acetyloxy)-2,16,20-trihydroxy-9-methyl-, (9b,10a,16a)-
• [6-[(9R,13R,14S,16R,17R)-2,16-dihydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthren-17-yl]-6-hydroxy-2-methyl-5-oxoheptan-2-yl] acetate
• 28973-67-3
• CHEMBL256519
• 23,24-dihydrocucurbitacin E
• (4R)-2,16alpha,20-trihydroxy-9beta,10,14-trimethyl-1,11,22-trioxo-4,9-cyclo-9,10-secocholesta-2,5-dien-25-yl acetate
• [(6R)-6-[(8S,9R,10R,13R,14S,16R,17R)-2,16-dihydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthren-17-yl]-6-hydroxy-2-methyl-5-oxoheptan-2-yl] acetate
• NS00094071
• 19-Norlanosta-1,5-diene-3,11,22-trione, 25-(acetyloxy)-2,16,20-trihydroxy-9-methyl-, (9beta,10alpha,16alpha)-
• 2,16alpha,20,25-tetrahydroxy-9-methyl-19-nor-9beta,10alpha-lanosta-1,5-diene-3,11,22-trione 25-acetate
• Dihydrocucurbitacin E
• 25-acetyloxy-2,16alpha,20-trihydroxy-9beta-methyl-19-nor-10alpha-lanosta-1,5-diene-3,11,22-trione
• 22,23-dihydrocucurbitacin E
• Q27131698
• CHEBI:62228

• Inchi： 1S/C32H46O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,14,19,21-22,25,34-35,39H,11-13,15-16H2,1-9H3/t19-,21-,22+,25+,29+,30-,31+,32+/m1/s1
• InChI Key： XZBVNQWNPRMHRH-LAMASETHSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)C(C(=C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(CCC(C)(C)OC(C)=O)=O)(C)O)=O)O)=O

Computed Properties

• Exact Mass: 558.31938
• Monoisotopic Mass: 558.319268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• XLogP3: 3.3

Experimental Properties

• Density: 1.23
• Boiling Point: 705.1°Cat760mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.568
• PSA: 138.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins